1-(4-isothiocyanatobenzyl)diethylenetriaminepentaacetic acid
1-(4-isothiocyanatobenzyl)diethylenetriaminepentaacetic acid
Brand Name:
Vulcanchem
CAS No.:
102650-30-6
VCID:
VC0009580
InChI:
InChI=1S/C22H28N4O10S/c27-18(28)9-24(5-6-25(10-19(29)30)11-20(31)32)8-17(26(12-21(33)34)13-22(35)36)7-15-1-3-16(4-2-15)23-14-37/h1-4,17H,5-13H2,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36)/t17-/m0/s1
SMILES:
C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S
Molecular Formula:
C22H28N4O10S
Molecular Weight:
540.5 g/mol
1-(4-isothiocyanatobenzyl)diethylenetriaminepentaacetic acid
CAS No.: 102650-30-6
Main Products
VCID: VC0009580
Molecular Formula: C22H28N4O10S
Molecular Weight: 540.5 g/mol
| CAS No. | 102650-30-6 |
|---|---|
| Product Name | 1-(4-isothiocyanatobenzyl)diethylenetriaminepentaacetic acid |
| Molecular Formula | C22H28N4O10S |
| Molecular Weight | 540.5 g/mol |
| IUPAC Name | 2-[2-[bis(carboxymethyl)amino]ethyl-[(2S)-2-[bis(carboxymethyl)amino]-3-(4-isothiocyanatophenyl)propyl]amino]acetic acid |
| Standard InChI | InChI=1S/C22H28N4O10S/c27-18(28)9-24(5-6-25(10-19(29)30)11-20(31)32)8-17(26(12-21(33)34)13-22(35)36)7-15-1-3-16(4-2-15)23-14-37/h1-4,17H,5-13H2,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36)/t17-/m0/s1 |
| Standard InChIKey | VAOYPHGXHKUTHC-KRWDZBQOSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C[C@@H](CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
| SMILES | C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
| Canonical SMILES | C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
| Synonyms | 1-(4-isothiocyanatobenzyl)diethylenetriaminepentaacetic acid 1-p-isothiocyanatobenzyl-diethylenetriaminepentaacetic acid SCN-Bz-DTPA |
| PubChem Compound | 124173 |
| Last Modified | Nov 11 2021 |
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